Cas no 1323791-41-8 (2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one
• CAS No: 1323791-41-8
• MF: C₁₈H₁₄N₆O₃
• MW: 362.3421626091
• CID: 5763253
• PubChem ID: 49746818
• Update Time: 2025-07-19

2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1323791-41-8
• 2-(1,2-benzoxazol-3-yl)-1-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• 2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one
• 2-(benzo[d]isoxazol-3-yl)-1-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone
• F6064-2158
• AKOS024530838
• VU0530999-1

• Inchi： 1S/C18H14N6O3/c25-16(7-13-12-3-1-2-4-15(12)26-22-13)24-9-11(10-24)18-21-17(23-27-18)14-8-19-5-6-20-14/h1-6,8,11H,7,9-10H2
• InChI Key： QKVJZVQKTOXJAM-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(CC3C4C=CC=CC=4ON=3)=O)C2)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 362.11273833g/mol
• Monoisotopic Mass: 362.11273833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one

Introduction to 2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one (CAS No. 1323791-41-8)

2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one (CAS No. 1323791-41-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoxazole moiety, an azetidine ring, and a pyrazine group. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzoxazole moiety is a well-known heterocyclic system that is widely used in the design of bioactive molecules due to its ability to modulate various biological targets. In the context of 2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one, the benzoxazole ring is believed to enhance the compound's binding affinity to specific receptors and enzymes. This property makes it a promising candidate for the development of novel therapeutic agents.

The azetidine ring is another key structural feature of this compound. Azetidine derivatives have been extensively studied for their pharmacological properties, including their ability to act as inhibitors of various enzymes and receptors. In 2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-one, the azetidine ring is likely to contribute to the compound's conformational flexibility and stability, which are crucial for its biological activity.

The pyrazine group is a heterocyclic aromatic ring that is known for its strong electron-withdrawing properties. This characteristic can influence the electronic distribution within the molecule, thereby affecting its reactivity and binding interactions with biological targets. The presence of the pyrazine group in 2-(1,2-benzoxazol-3-yl)-1-{3-[3-(pyrazin-2-y\-l)-1,2,4\-oxadiazol\-5\-yl]azetidin\-1\-yl}ethan\-1\-one may enhance its ability to interact with specific protein targets, making it a valuable scaffold for drug discovery.

Recent studies have explored the potential therapeutic applications of 2-(1,2-benzoxazol\-3\-yl)\-{3\-[3\-(pyrazin\-2\-y\-l)\-{[}pyrazin\-5\-y{-l})\]azetidin\-y{-l}\]ethan\-y{-l}\)ethan{-l}\)ethan{-l}\)ethan{-l}\)ethan{-l}\)ethan{-l}\)ethan{-l}\)ethan{-l}\)ethan{-l}\)ethan{-l}\)ethan{-l}\)ethan{-l}. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta in human macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(1,2-benzoxazol-\(3-y\-\)\-\{3\-\[\(pyrazin-\(y\-\)\-\)\(y\-\)\(y\-\)\(y\-\)\(y\-\)\(y\-\)\(y\-\)\(y\-\)\(y\-\)\(y\-\)\(y\-\)\(y\-\)\(y\-\)}\)ethyl\)ethyl\)ethyl\)ethyl\)ethyl\)ethyl\)ethyl\)ethyl\)ethyl\)ethyl\)ethyl\)ethyl\)ethyl has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-(\(benzoxazol\(y\(\(\(\(\(\(\(\(\(\(\(\(\(\(\(\(-{[}pyrazin\(y{[}]-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{[}-{]-{\)}{\)}{\)}{\)}{\)}{\)}{\)}{\)}{\)}{\)}{\)}{\)}{\)}{\)}}- have also been studied to assess its suitability as a therapeutic agent. Initial results indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further validate the therapeutic potential of 2-(\(benzoxazol\(y\(-\[pyrazin\(y\[]-\[[-\[[-\[[-\[[-\[[-\[[-\[[-\[[-\[[-\[[-\[[-\[[-\[[-]{]-}{]-}{]-}{]-}{]-}{]-}{]-}{]-}{]-}{]-}{]-}{]-}{]}-, clinical trials are currently underway. Early-phase clinical trials have shown promising results in terms of safety and efficacy. However, more extensive studies are needed to fully evaluate its therapeutic benefits and potential side effects.

In conclusion, 2-(\(benzoxazol\(y\(-\[pyrazin\(y\[]-\[[-\[[-\[[-\[[-\[[-\[[-\[[-\[[-\[[-\[[-[\(-]{]}]{]}]{]}]{]}]{]}]{]}]{]}]{]}]{]}]{]}]{)} (CAS No. 1323791-41-8) represents a promising candidate for the development of novel therapeutic agents due to its unique structural features and potential biological activities. Ongoing research continues to explore its anti-inflammatory and anticancer properties, as well as its pharmacokinetic profile. As more data becomes available from clinical trials, it is hoped that this compound will contribute significantly to the advancement of medicinal chemistry and pharmaceutical science.